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Compound of Interest

Compound Name: 5-Chloro-2-fluorotoluene

Cat. No.: B1349765

Essential Safety and Handling Guide for 5-Chloro-2-
fluorotoluene

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the handling of 5-Chloro-2-fluorotoluene (CAS No. 452-66-4), including
personal protective equipment (PPE), operational protocols, and disposal plans.

Chemical Safety Overview

5-Chloro-2-fluorotoluene is a flammable liquid and vapor that can cause skin and eye
irritation, and may also lead to respiratory irritation[1][2]. Adherence to strict safety protocols is
crucial to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The following personal protective equipment is essential when handling 5-Chloro-2-
fluorotoluene to prevent direct contact and inhalation:

o Eye and Face Protection: Chemical splash goggles are mandatory. For operations with a
higher risk of splashing, a face shield should be used in conjunction with goggles[3][4][5].
Standard safety glasses do not offer sufficient protection[5].
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e Hand Protection: Chemical-resistant gloves are required. Always inspect gloves for integrity

before use and change them immediately if contaminated[6].

o Skin and Body Protection: A lab coat or chemical-resistant apron is necessary. For larger

quantities or situations with a high risk of splashing, chemical-resistant coveralls should be

worn[3][4].

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize the inhalation of vapors[6]. If ventilation is inadequate, a

NIOSH-approved respirator with appropriate cartridges should be used[4][7].

Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data for 5-

Chloro-2-fluorotoluene.

Property Value Source
CAS Number 452-66-4 [81[9]
Molecular Formula C7HeCIF [819]
Molecular Weight 144.57 g/mol [819]
Appearance Colorlfass- to almost colorless [10]
clear liquid
Boiling Point 162.7 + 20.0 °C at 760 mmHg [9]
Flash Point 525+7.3°C 9]
Density 1.2+0.1 g/lcm3 [9]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and regulatory compliance.

Handling and Storage Protocol

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.chemicalbook.com/msds/5-chloro-2-fluorotoluene.htm
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.creativesafetysupply.com/qa/ppe/recommended-ppe-for-chemical-hazards
https://www.chemicalbook.com/msds/5-chloro-2-fluorotoluene.htm
https://www.creativesafetysupply.com/qa/ppe/recommended-ppe-for-chemical-hazards
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/product/b1349765?utm_src=pdf-body
https://www.benchchem.com/product/b1349765?utm_src=pdf-body
https://www.scbt.com/p/5-chloro-2-fluorotoluene-452-66-4
https://www.chemsrc.com/en/cas/452-66-4_510725.html
https://www.scbt.com/p/5-chloro-2-fluorotoluene-452-66-4
https://www.chemsrc.com/en/cas/452-66-4_510725.html
https://www.scbt.com/p/5-chloro-2-fluorotoluene-452-66-4
https://www.chemsrc.com/en/cas/452-66-4_510725.html
https://www.tcichemicals.com/AT/en/p/C1587
https://www.chemsrc.com/en/cas/452-66-4_510725.html
https://www.chemsrc.com/en/cas/452-66-4_510725.html
https://www.chemsrc.com/en/cas/452-66-4_510725.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. Confirm that the work area, particularly the chemical fume hood, is clean and
operational.

e Handling: Conduct all operations involving 5-Chloro-2-fluorotoluene within a certified
chemical fume hood to ensure adequate ventilation[6]. Use non-sparking tools and take
precautionary measures against static discharge[11]. Avoid contact with skin and eyes[6].

o Storage: Store 5-Chloro-2-fluorotoluene in a tightly closed container in a dry, cool, and
well-ventilated area[6][11]. Keep it away from heat, sparks, and open flames[11].

Disposal Plan

o Waste Collection: Collect waste 5-Chloro-2-fluorotoluene and any contaminated materials
in a designated, properly labeled, and sealed container.

o Waste Segregation: Do not mix 5-Chloro-2-fluorotoluene waste with other waste
streams[11].

o Container Disposal: Empty containers should be handled as if they still contain the
product[11].

e Regulatory Compliance: All chemical waste must be disposed of in accordance with local,
state, and federal regulations. Contact your institution's Environmental Health and Safety
(EHS) department for specific guidance.

Emergency Procedures

In the event of an emergency, follow these established protocols.

Spill Response

o Evacuate and Isolate: Immediately evacuate the affected area and restrict access.
» Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the substance.
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e Cleanup: Carefully collect the absorbed material using non-sparking tools and place it in a
sealed container for disposal.

o Decontaminate: Clean the spill area thoroughly.

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
water. Seek medical attention if irritation develops or persists.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visual Workflow and Emergency Plans

To further clarify the procedures, the following diagrams illustrate the standard handling
workflow and the emergency response plan for a spill.
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Safe Handling Workflow for 5-Chloro-2-fluorotoluene
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Caption: Standard operating procedure for handling 5-Chloro-2-fluorotoluene.
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Emergency Spill Response Plan
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Caption: Step-by-step emergency response plan for a 5-Chloro-2-fluorotoluene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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